4-Chloro-1-naphthol
Overview
Description
4-Chloro-1-naphthol is a chemical compound that has been studied for various applications, including as a substitute for benzidine compounds in myeloperoxidase staining to distinguish granulocytes from lymphoid blood elements due to its non-carcinogenic nature . It is also a key intermediate in the synthesis of beta-adrenergic receptor blockers .
Synthesis Analysis
The synthesis of 4-Chloro-1-naphthol and its derivatives has been approached through different methods. One study describes the organocatalytic asymmetric chlorinative dearomatization of naphthols, which yields chiral naphthalenones with excellent enantioselectivity . Another method involves a tandem Friedel-Crafts reaction sequence to synthesize 2-naphthol derivatives, which can be related to the synthesis of 4-substituted naphthols . Additionally, acylation reactions with arylalkanoic acid chlorides have been used to synthesize 4-chloro-2-naphthols, demonstrating a convenient approach to these compounds .
Molecular Structure Analysis
The molecular structure of 4-Chloro-1-naphthol and its derivatives can be influenced by the position and type of substituents on the naphthalene moiety. For instance, the structure of 4-methoxy-1-naphthol includes intermolecular O-H...O hydrogen bonds and pi-pi stacking interactions, which are significant in determining the crystal packing and properties of the compound .
Chemical Reactions Analysis
4-Chloro-1-naphthol participates in various chemical reactions. For example, it is involved in the Voges-Proskauer reaction to form pigments with naphthols . Chlorination of 1-naphthol leads to products that can be characterized by ultraviolet spectroscopy and can be regarded as involving electrophilic substitution with rearrangement . Moreover, the compound can undergo intermolecular hydrogen abstraction from hydroxy groups and alkyl by the excited triplet state of 1-chloro-4-nitronaphthalene .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-Chloro-1-naphthol have been explored in various contexts. A study on the kinetic resolution of a related compound, 1-chloro-3-(1-naphthyloxy)-2-propanol, provides insights into the preparation and optical purity of intermediates relevant to 4-Chloro-1-naphthol . Additionally, a method has been developed for the extraction and analysis of 4-Chloro-1-naphthol from environmental and biological samples, which indicates its stability and behavior in different media .
Scientific Research Applications
1. Immunoblotting Procedures
- Application Summary: 4-Chloro-1-naphthol (4CN) is used as a substrate in immunoblotting procedures. It reacts with horseradish peroxidase (HRP) to produce 4-chloro-1-naphthon, a blue insoluble end product that can be visually observed .
- Methods of Application: The tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of specific proteins in a sample .
2. Dot Blot Procedures
- Application Summary: 4CN is used in dot blot procedures, a technique in molecular biology used to detect proteins. It reacts with HRP to produce a blue insoluble product that can be visually observed .
- Methods of Application: Similar to the immunoblotting procedures, the tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of specific proteins in a sample .
3. Enzyme-Linked Immunosorbent Spot (ELISpot) Assay
- Application Summary: 4CN has been used as a substrate in ELISpot assays for the detection of spots. ELISpot is a type of assay that allows for the detection of immune responses in a sample .
- Methods of Application: The tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of immune responses in a sample .
4. Protein Band Visualization
- Application Summary: 4-Chloro-1-naphthol is used to visualize protein bands in western blotting .
- Methods of Application: The tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of specific proteins in a sample .
5. Staining Polyvinylidene Fluoride (PVDF) Membrane
- Application Summary: 4-Chloro-1-naphthol has been used in staining polyvinylidene fluoride (PVDF) membrane by Nakane method .
- Methods of Application: Similar to the immunoblotting procedures, the tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of specific proteins in a sample .
6. Antigen-Antibody-Reactive Bands Visualization
- Application Summary: 4-Chloro-1-naphthol has been used as a precipitating chromogenic substrate for visualizing the antigen−antibody-reactive bands following western blotting .
- Methods of Application: The tablet containing 4CN is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4CN with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of antigen−antibody-reactive bands .
7. Detection of Horseradish Peroxidase (HRP) Activity
- Application Summary: 4-Chloro-1-naphthol is used for the chromogenic detection of horseradish peroxidase (HRP) activity in Western blot and tissue staining methods .
- Methods of Application: The solution of 4-Chloro-1-naphthol reacts with HRP to form a distinct blue to blue-purple product to localize and visualize the activity of peroxidase-conjugated antibodies on blots or fixed tissue samples .
- Results or Outcomes: The blue-purple precipitate photographs well, and its alcohol-solubility is a property that can be utilized in certain double-staining applications .
8. Double-Staining Applications
- Application Summary: 4-Chloro-1-naphthol is used in certain double-staining applications due to its alcohol-solubility .
- Methods of Application: The solution of 4-Chloro-1-naphthol is used in staining procedures where its alcohol-solubility property is utilized .
- Results or Outcomes: The reaction of 4-Chloro-1-naphthol with HRP produces a blue-purple precipitate that can be visually observed, allowing for the detection of specific proteins in a sample .
9. Antigen-Antibody-Reactive Bands Visualization
- Application Summary: 4-Chloro-1-naphthol has been used as a precipitating chromogenic substrate for visualizing the antigen−antibody-reactive bands following western blotting .
- Methods of Application: The tablet containing 4-Chloro-1-naphthol is dissolved in methanol. This solution is then added to triethanolamine-buffered saline, pH 7.5. Fresh 30% hydrogen peroxide is added immediately prior to use .
- Results or Outcomes: The reaction of 4-Chloro-1-naphthol with HRP produces a blue insoluble end product that can be visually observed, allowing for the detection of antigen−antibody-reactive bands .
Safety And Hazards
Future Directions
4-Chloro-1-naphthol is expected to continue being used in various applications, including as a substrate in enzyme-linked immunospot (ELISpot) assays for detection of spots . It will also continue to be used as a precipitating chromogenic substrate for visualizing antigen-antibody-reactive bands following western blotting .
properties
IUPAC Name |
4-chloronaphthalen-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVSPDZAGCBEQAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060536 | |
Record name | 1-Naphthalenol, 4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | 4-Chloro-1-naphthol | |
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Vapor Pressure |
0.0001 [mmHg] | |
Record name | 4-Chloro-1-naphthol | |
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Product Name |
4-Chloro-1-naphthol | |
CAS RN |
604-44-4 | |
Record name | 4-Chloro-1-naphthol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=604-44-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Chloro-1-naphthol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000604444 | |
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Record name | 4-CHLORO-1-NAPHTHOL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44345 | |
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Record name | 1-Naphthalenol, 4-chloro- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1-Naphthalenol, 4-chloro- | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-1-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.153 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Chloro-1-naphthol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P4NNY2FQ2A | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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